Cas no 866319-00-8 (5-Fluoro-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-Fluoro-1H-pyrrolo[2,3-b]pyridine
• CAS No: 866319-00-8
• MF: C₇H₅FN₂
• MW: 136.126404523849
• MDL: MFCD06659678
• CID: 69099
• PubChem ID: 20784462
• Update Time: 2025-10-23

5-Fluoro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 5-fluoro-
• 5-Fluoro-7-azaindole
• 5-Floro-7-azaindole
• PubChem14700
• BALBNSFYMXBWNM-UHFFFAOYSA-N
• STL557763
• BBL103953
• TRA0070768
• PB12380
• 5-fluoranyl-1H-pyrrolo[2,3-b]pyridine
• ST2412003
• AB1007364
• AB0027103
• W8896
• C22
• 5-Fluoro-1H-pyrrolo[2,3-b]pyridine (ACI)
• SCHEMBL297772
• DB-029150
• A1-00169
• SY009141
• EN300-123951
• A841745
• MFCD06659678
• DTXSID10609780
• SS-4432
• Z1198169606
• AC-9383
• CS-B0496
• 5-Fluoro-1H-pyrrolo[2,3-b]-pyridine
• AKOS005063475
• 5-Fluoro-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• CHEMBL4532450
• J-517539
• PWD
• 866319-00-8

• MDL： MFCD06659678
• Inchi： 1S/C7H5FN2/c8-6-3-5-1-2-9-7(5)10-4-6/h1-4H,(H,9,10)
• InChI Key： BALBNSFYMXBWNM-UHFFFAOYSA-N
• SMILES： FC1C=C2C(NC=C2)=NC=1

Computed Properties

• Exact Mass: 136.04400
• Monoisotopic Mass: 136.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.35
• Melting Point: 112-113°C
• Boiling Point: 277.6±20.0 °C at 760 mmHg
• Flash Point: 121.7±21.8 °C
• Refractive Index: 1.658
• PSA: 28.68000
• LogP: 1.70200

5-Fluoro-1H-pyrrolo[2,3-b]pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Fluoro-1H-pyrrolo[2,3-b]pyridine

5-Fluoro-1H-pyrrolo[2,3-b]pyridine: A Comprehensive Overview

5-Fluoro-1H-pyrrolo[2,3-b]pyridine, also known by its CAS number CAS No. 866319-00-8, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic systems consisting of a pyrrole and a pyridine ring. The presence of a fluorine atom at the 5-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 5-Fluoro-1H-pyrrolo[2,3-b]pyridine is characterized by a fused bicyclic system where the pyrrole ring is fused to the pyridine ring at positions 2 and 3. The fluorine substituent at position 5 plays a crucial role in modulating the electronic properties of the molecule. This compound exhibits strong fluorescence properties due to its conjugated π-system, making it an attractive candidate for applications in optoelectronics and sensing technologies.

Recent studies have highlighted the potential of 5-Fluoro-1H-pyrrolo[2,3-b]pyridine as a building block for constructing advanced materials. Researchers have explored its use in designing novel organic semiconductors for applications in thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs). The compound's ability to form stable charge transport layers has been demonstrated in several cutting-edge studies, underscoring its importance in modern material science.

In the realm of pharmacology, 5-Fluoro-1H-pyrrolo[2,3-b]pyridine has shown promise as a lead compound for drug discovery. Its unique electronic properties make it an ideal candidate for designing bioactive molecules targeting various therapeutic areas. For instance, recent research has focused on its potential as an inhibitor of kinase enzymes, which are critical targets in cancer therapy. The compound's ability to modulate enzyme activity through precise molecular interactions has been extensively studied using computational modeling and experimental assays.

The synthesis of CAS No. 866319-00-8 involves a multi-step process that typically begins with the preparation of the pyrrole ring followed by its fusion with the pyridine moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing scalability. These improvements have made the compound more accessible for both academic research and industrial applications.

In terms of physical properties, 5-Fluoro-1H-pyrrolo[2,3-b]pyridine exhibits high thermal stability and excellent solubility in polar solvents. These characteristics make it suitable for use in high-throughput screening assays and other analytical techniques commonly employed in drug discovery pipelines.

The application of CAS No. 866319-00-8 extends beyond traditional pharmaceuticals into areas such as chemical sensing and environmental monitoring. Its fluorescence properties enable its use as a probe for detecting metal ions and other analytes in complex matrices. Recent studies have demonstrated its effectiveness as a sensor for heavy metal ions like mercury(II) and lead(II), which are significant environmental contaminants.

In conclusion, 5-Fluoro-1H-pyrrolo[2,3-b]pyridine, or CAS No. 866319-00-8, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in both academic research and industrial innovation.